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Compound of Interest

4-(Bromomethyl)-3-nitrobenzoic
Compound Name: d
aci

Cat. No.: B187983

An In-depth Technical Guide to the Physical Properties of 4-(Bromomethyl)-3-nitrobenzoic
Acid

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of chemical reagents is paramount for their effective
application in synthesis and analysis. This guide provides a detailed overview of the physical
properties of 4-(Bromomethyl)-3-nitrobenzoic acid, a versatile building block in organic and
medicinal chemistry.

Physicochemical Data Summary

The quantitative physical and chemical properties of 4-(Bromomethyl)-3-nitrobenzoic acid
are summarized in the table below for easy reference and comparison.
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Property

Value

Molecular Formula

CsHeBrNOa

Molecular Weight 260.04 g/mol [1][2][3]
Pale yellow to pink or beige crystalline
Appearance
powder[2][3][4]
Melting Point 127-133 °C[2][4][5]
Boiling Point 392 °C[2]
Density 1.8+ 0.1 g/cm3[2]
Soluble in Dimethylformamide (DMF) and
N Dichloromethane.[2][4][5] Insoluble in water.[2]
Solubility ] )
[5] Also soluble in alcohol (1g/120ml), diethyl
ether (1g/100ml), and chloroform (1g/400ml).
Flash Point 191 °C[2]
Refractive Index 1.652[2]

Purity

Typically available as 297% or 298% (HPLC)[3]
[5]

CAS Number

55715-03-2[1][3]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties listed above for

4-(Bromomethyl)-3-nitrobenzoic acid are not explicitly available in the reviewed literature.

These values are typically reported by chemical suppliers and databases and are determined

using standard analytical techniques. For instance, melting points are generally determined

using a melting point apparatus, and purity is often assessed by High-Performance Liquid

Chromatography (HPLC). For rigorous research, it is recommended to independently verify

these properties using standard laboratory procedures.

Synthetic Applications and Logical Workflow
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4-(Bromomethyl)-3-nitrobenzoic acid is a valuable intermediate in organic synthesis due to
its reactive bromomethyl group and the directing effects of the nitro and carboxylic acid
functionalities.[3] It serves as a key starting material for the synthesis of a variety of more
complex molecules.[4][5]

One of its notable applications is its use as a photolabile handle in solid-phase peptide
synthesis.[2][4] The compound is also utilized as a reactant in the synthesis of various esters
and other derivatives, and as a starting material for creating libraries of compounds like 2H-
indazoles for screening purposes.[4][5]

The following diagram illustrates the role of 4-(Bromomethyl)-3-nitrobenzoic acid as a
precursor in several synthetic pathways.
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Caption: Synthetic utility of 4-(Bromomethyl)-3-nitrobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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